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Compound of Interest

Compound Name: BAY-707

Cat. No.: B605951 Get Quote

For researchers, scientists, and drug development professionals, precise handling and

preparation of investigational compounds are paramount to ensure experimental reproducibility

and data integrity. This document provides detailed application notes and protocols for the

MTH1 inhibitor, BAY-707, focusing on its solubility characteristics and the preparation of stock

solutions.

Data Presentation: BAY-707 Solubility
The solubility of BAY-707 can vary between different batches and suppliers. The following table

summarizes the available quantitative data on the solubility of BAY-707 in various solvents. It is

crucial to consult the batch-specific certificate of analysis for the most accurate information.
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Solvent
Maximum
Concentration
(mM)

Maximum
Concentration
(mg/mL)

Notes

DMSO 100 mM[1][2] 28.83 mg/mL[2]

One supplier notes a

solubility of 100

mg/mL (346.81 mM),

requiring sonication.

[3] Other sources

report lower

solubilities of >50

mg/mL, 20 mg/mL,

and 2 mg/mL.[4] It is

advisable to start with

a lower concentration

and gradually

increase if needed.

The use of newly

opened, anhydrous

DMSO is

recommended as it is

hygroscopic, and

water content can

affect solubility.[3]

Ethanol 10 mM[1][2] 2.88 mg/mL[2]

Water - 2 mg/mL[4]

Warming may be

required to achieve

this concentration.

Molecular Weight: 288.34 g/mol [1][2]

Experimental Protocols: Stock Solution Preparation
This protocol outlines the recommended procedure for preparing a stock solution of BAY-707.

Adherence to these steps will help ensure the accuracy of the solution's concentration and

maintain its stability.
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Materials:

BAY-707 powder

Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)

Sterile, conical-bottom polypropylene or glass vials

Calibrated analytical balance

Calibrated micropipettes and sterile, filtered pipette tips

Vortex mixer

(Optional) Sonicator

Procedure:

Pre-dissolution Preparation:

Equilibrate the vial of BAY-707 powder to room temperature for at least 15-20 minutes

before opening to minimize condensation.

Calculate the required mass of BAY-707 and the volume of DMSO needed to achieve the

desired stock concentration. For example, to prepare 1 mL of a 10 mM stock solution, you

would need 0.28834 mg of BAY-707. However, it is more practical to weigh a larger mass

(e.g., 2.88 mg) and dissolve it in the appropriate volume (1 mL for 10 mM).

Weighing the Compound:

Tare a sterile, empty vial on a calibrated analytical balance.

Carefully add the calculated mass of BAY-707 powder to the vial. Record the exact mass.

Dissolution:

Using a calibrated micropipette, add the calculated volume of anhydrous DMSO to the vial

containing the BAY-707 powder.
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Cap the vial tightly and vortex thoroughly for at least 1-2 minutes to facilitate dissolution.

Visually inspect the solution to ensure that all the solid has dissolved and the solution is

clear. If particulates remain, brief sonication in a water bath may be used to aid

dissolution.[3]

Storage and Handling:

For long-term storage, it is recommended to store the stock solution at -20°C or -80°C.[1]

[3] One source suggests storage at -80°C for up to 6 months and at -20°C for up to 1

month.[3] Another indicates storage at -20°C is sufficient.[1][2] Some suppliers

recommend storage of the solid compound at 2-8°C.[4] Always refer to the supplier's

specific recommendations.

To minimize freeze-thaw cycles, aliquot the stock solution into smaller, single-use volumes

before freezing.

When retrieving an aliquot for use, allow it to thaw completely and equilibrate to room

temperature before opening. Gently vortex the vial before use to ensure a homogenous

solution.
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Workflow for BAY-707 Stock Solution Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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